Cas no 32813-37-9 (3-(piperidin-1-yl)butanenitrile)

• Product Name: 3-(piperidin-1-yl)butanenitrile
• CAS No: 32813-37-9
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 1453425
• PubChem ID: 12040759
• Update Time: 2025-06-09

3-(piperidin-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinepropanenitrile, b-methyl-
• 3-(piperidin-1-yl)butanenitrile
• 32813-37-9
• Z805461966
• EN300-131503
• G42269
• 3-piperidin-1-ylbutanenitrile
• SCHEMBL1427315
• AKOS010028738

• Inchi： 1S/C9H16N2/c1-9(5-6-10)11-7-3-2-4-8-11/h9H,2-5,7-8H2,1H3
• InChI Key： ARZHGISVFNEUQS-UHFFFAOYSA-N
• SMILES： N1(C(C)CC#N)CCCCC1

Computed Properties

• Exact Mass: 152.13148
• Monoisotopic Mass: 152.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(piperidin-1-yl)butanenitrile

Comprehensive Overview of 3-(piperidin-1-yl)butanenitrile (CAS No. 32813-37-9): Properties, Applications, and Industry Insights

3-(piperidin-1-yl)butanenitrile (CAS No. 32813-37-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This nitrile-containing derivative of piperidine is often explored for its potential as a building block in drug synthesis, particularly in the development of central nervous system (CNS) targeting molecules. The compound's molecular formula, C9H16N2, and its piperidine moiety make it a versatile intermediate for designing bioactive molecules with improved pharmacokinetic properties.

In recent years, the demand for high-purity nitrile derivatives like 3-(piperidin-1-yl)butanenitrile has surged, driven by advancements in medicinal chemistry and catalysis research. Researchers frequently search for "synthesis methods for piperidine nitriles" or "CAS 32813-37-9 solubility data," reflecting the compound's technical relevance. Its lipophilic character, attributed to the butanenitrile chain, enhances membrane permeability—a critical factor in drug discovery projects targeting intracellular receptors.

The compound's thermal stability (typically stable below 200°C) and moderate polarity make it suitable for diverse reaction conditions, including microwave-assisted synthesis—a trending topic in green chemistry forums. Analytical techniques such as HPLC purity testing and GC-MS characterization are commonly employed to verify the quality of 32813-37-9, as evidenced by frequent queries about "analytical methods for 3-(piperidin-1-yl)butanenitrile."

Beyond pharmaceuticals, 3-(piperidin-1-yl)butanenitrile finds niche applications in material science, particularly in designing ionic liquids with tailored properties. The piperidine ring's conformational flexibility allows for the creation of novel cationic structures, addressing growing interest in "nitrile-functionalized ionic liquids"—a hot topic in sustainable solvent research. Patent literature reveals its use in electrolyte formulations for energy storage systems, aligning with global focus on renewable energy technologies.

From a regulatory perspective, proper handling of CAS 32813-37-9 requires standard laboratory precautions, though it doesn't appear on major restricted substance lists. Safety data sheets emphasize the importance of ventilation control and personal protective equipment (PPE) during scale-up processes—a concern frequently raised in "industrial-scale handling of nitrile compounds" discussions.

The commercial availability of 3-(piperidin-1-yl)butanenitrile through specialty chemical suppliers has expanded significantly, with purity grades ranging from 95% to 99.5% to meet different research and development needs. Market analysis shows increasing procurement queries for "bulk quantities of 32813-37-9," particularly from contract research organizations (CROs) engaged in fragment-based drug design.

Emerging studies suggest potential applications of this compound in agrochemical research, where its structural motifs could contribute to novel plant growth regulators. This aligns with the agricultural industry's search for "piperidine derivatives in crop science," reflecting cross-disciplinary interest. However, detailed structure-activity relationship (SAR) studies remain an active area of investigation.

Environmental fate assessments of 3-(piperidin-1-yl)butanenitrile indicate moderate biodegradability under aerobic conditions, a subject of interest for "green chemistry metrics" enthusiasts. The compound's hydrolysis profile shows pH-dependent behavior, with increased stability in neutral to slightly acidic conditions—data frequently requested in process chemistry circles.

In conclusion, CAS 32813-37-9 represents a compelling case study of how specialty nitriles bridge multiple scientific domains. Its evolving applications—from CNS drug candidates to advanced materials—demonstrate the compound's adaptability to cutting-edge research needs. As synthetic methodologies advance, particularly in catalytic cyanation techniques, the accessibility and utility of 3-(piperidin-1-yl)butanenitrile are expected to grow substantially in coming years.